Atevirdine

• CAS: 136816-75-6; 138540-32-6
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol
• InChI: InChI=1S/C21H25N5O2/c1-3-22-18-5-4-8-23-20(18)25-9-11-26(12-10-25)21(27)19-14-15-13-16(28-2)6-7-17(15)24-19/h4-8,13-14,22,24H,3,9-12H2,1-2H3
• InChIKey: UCPOMLWZWRTIAA-UHFFFAOYSA-N

Atevirdine Overview: First-Generation BHAP NNRTI

Atevirdine (CAS 136816-75-6; 138540-32-6 as the mesylate salt, U-87201E) is a first-generation non-nucleoside reverse transcriptase inhibitor (NNRTI) belonging to the bis(heteroaryl)piperazine (BHAP) chemical class [1]. It exerts its antiviral effect by binding non-competitively to an allosteric hydrophobic pocket of HIV-1 reverse transcriptase (RT), thereby inhibiting viral replication [2]. Unlike nucleoside analogs, it specifically targets HIV-1 and demonstrates no inhibitory activity against HIV-2 or other retroviruses [3].

1

BHAP-class NNRTI tool compound for HIV-1 reverse transcriptase inhibition studies

2

Non-nucleoside mechanism — does not require intracellular phosphorylation

3

Methanesulfonate salt form suitable for solution-based research workflows

• [1] NCATS Inxight Drugs. Atevirdine (U-87201E). National Center for Advancing Translational Sciences (NCATS). View Source
• [2] Campbell TB, Young RK, Eron JJ, D'Aquila RT, Tarpley WG, Kuritzkes DR. Inhibition of human immunodeficiency virus type 1 replication in vitro by the bisheteroarylpiperazine atevirdine (U-87201E) in combination with zidovudine or didanosine. J Infect Dis. 1993 Aug;168(2):318-26. View Source
• [3] DrugBank. Atevirdine (DB12264). DrugBank Online. View Source

Why BHAP NNRTIs Cannot Be Interchanged

Within the NNRTI class, generic substitution is scientifically unsound due to critical divergence in resistance mutation profiles. Although Atevirdine and Delavirdine share a BHAP backbone, in vitro selection studies demonstrate that they drive distinct primary resistance mutations: Atevirdine selects for the V106A substitution, whereas Delavirdine selects for the P236L substitution [1]. Critically, Atevirdine-resistant HIV-1 isolates (V106A) exhibit cross-resistance to Nevirapine, while Delavirdine-resistant isolates (P236L) do not [2]. This asymmetric cross-resistance has profound implications for sequential therapy design and drug screening cascade development. Consequently, sourcing authentic Atevirdine is essential to accurately probe V106A-dependent resistance pathways and validate next-generation BHAP analogs capable of overcoming this specific resistance determinant [3].

Attribute

Atevirdine

Delavirdine (may not substitute)

Pyridine substituent

3-ethylamino

3-isopropylamino

Primary resistance mutation

RT codon 106 (V106A)

RT codon 236 (P236L)

CYP3A4 interaction

No significant inhibition; CYP3A substrate

Potent CYP3A4 inhibitor; PK booster

• [1] Been-Tiktak AM, et al. In-vitro selection of HIV-1 variants resistant to non-nucleoside reverse transcriptase inhibitors in monocyte-derived macrophages. J Antimicrob Chemother. 1997 Dec;40(6):847-53. View Source
• [2] Been-Tiktak AM, et al. In-vitro selection of HIV-1 variants resistant to non-nucleoside reverse transcriptase inhibitors in monocyte-derived macrophages. J Antimicrob Chemother. 1997 Dec;40(6):847-53. View Source
• [3] Romero DL, et al. Targeting delavirdine/atevirdine resistant HIV-1: identification of (alkylamino)piperidine-containing bis(heteroaryl)piperazines as broad spectrum HIV-1 reverse transcriptase inhibitors. J Med Chem. 1996 Sep 13;39(19):3769-89. View Source

Quantitative Evidence: Atevirdine vs. Delavirdine, Nevirapine, and Zidovudine

Resistance Mutation Profile vs. Delavirdine

In vitro combination studies reveal that Atevirdine displays highly synergistic anti-HIV-1 activity specifically when paired with Zidovudine against Zidovudine-resistant clinical isolates. In contrast, these same combinations yield only additive effects when tested against Zidovudine-susceptible isolates [1]. This context-dependent synergy distinguishes Atevirdine from typical NNRTI additivity patterns and supports its use in studies of NNRTI-NRTI combination therapy for drug-resistant virus.

Resistance Mutation Profile

Head-to-head

Non-overlapping primary mutations: V106A vs P236L

Resistance profile context may not transfer between BHAP-class NNRTIs

Macrophage-tropic HIV-1 in vitro selection model

Evidence Dimension	Combination Index / Synergy Classification
Target Compound Data	Atevirdine + Zidovudine: Highly synergistic against Zidovudine-resistant isolates
Comparator Or Baseline	Atevirdine + Zidovudine: Additive against Zidovudine-susceptible isolates
Quantified Difference	Interaction classification differs (synergistic vs. additive) based on the resistance phenotype of the viral isolate.
Conditions	Peripheral blood mononuclear cell (PBMC) culture assays; clinical HIV-1 isolates with a wide range of Zidovudine IC50 values.

Why This Matters

This evidence supports the selection of Atevirdine for drug combination studies where synergy against Zidovudine-resistant HIV-1 is the specific experimental objective, a property not uniformly shared by all NNRTIs.

• [1] Campbell TB, Young RK, Eron JJ, D'Aquila RT, Tarpley WG, Kuritzkes DR. Inhibition of human immunodeficiency virus type 1 replication in vitro by the bisheteroarylpiperazine atevirdine (U-87201E) in combination with zidovudine or didanosine. J Infect Dis. 1993 Aug;168(2):318-26. View Source

Antiviral Potency vs. Other NNRTIs

In vitro selection studies in monocyte-derived macrophages reveal a fundamental divergence in resistance pathways between two structurally related BHAP NNRTIs. Atevirdine selects for the V106A amino acid change in HIV-1 reverse transcriptase (RT). In contrast, Delavirdine selects for the P236L substitution [1]. This divergent mutational profile validates that Atevirdine exerts a distinct binding footprint on the RT allosteric pocket compared to Delavirdine, leading to differential selection pressure.

Antiviral Potency (IC50)

Cross-study comparable

Median IC50 = 0.74 μM (range: 0.06–1.60 μM)

Reported inhibitory activity supports BHAP-class SAR reference use

~2.8-fold less potent than delavirdine; ~250–500-fold less potent than efavirenz

Evidence Dimension	Primary Resistance Mutation (Codon Change)
Target Compound Data	Atevirdine: V106A (Valine 106 to Alanine)
Comparator Or Baseline	Delavirdine: P236L (Proline 236 to Leucine)
Quantified Difference	Complete codon divergence (V106A vs. P236L).
Conditions	In vitro selection using macrophage-tropic HIV-1 isolates in monocyte-derived macrophages; nucleotide sequence analysis of resistant variants.

Why This Matters

Procurement of Atevirdine is essential for researchers specifically studying V106A-mediated NNRTI resistance or validating next-generation BHAP analogs designed to overcome this specific resistance determinant.

• [1] Been-Tiktak AM, et al. In-vitro selection of HIV-1 variants resistant to non-nucleoside reverse transcriptase inhibitors in monocyte-derived macrophages. J Antimicrob Chemother. 1997 Dec;40(6):847-53. View Source

CYP3A4 Interaction Profile vs. Delavirdine

The Atevirdine-selected V106A variant displays a distinct cross-resistance phenotype. The Atevirdine-resistant HIV-1 isolate (V106A) was found to be cross-resistant to the structurally distinct NNRTI Nevirapine. However, the Delavirdine-resistant isolate (P236L) did not exhibit cross-resistance to Nevirapine [1]. This asymmetric cross-resistance pattern highlights the unique biological fingerprint of Atevirdine-induced resistance.

CYP3A4 Interaction

Class-level inference

No significant CYP3A4 inhibition; CYP3A substrate with gender-dependent metabolism

CYP interaction profile differs fundamentally from delavirdine

Procurement for DDI studies requires compound-specific review

Evidence Dimension	Cross-Resistance to Nevirapine
Target Compound Data	Atevirdine-resistant isolate (V106A): Cross-resistant to Nevirapine
Comparator Or Baseline	Delavirdine-resistant isolate (P236L): Not cross-resistant to Nevirapine
Quantified Difference	Phenotypic cross-resistance present in one isolate but absent in the comparator.
Conditions	Drug susceptibility testing of in vitro-selected resistant macrophage-tropic HIV-1 variants in monocyte-derived macrophages.

Why This Matters

This evidence establishes Atevirdine as a critical tool compound for studying the V106A pathway and its role in broad NNRTI cross-resistance, a key consideration in antiretroviral drug discovery cascades.

• [1] Been-Tiktak AM, et al. In-vitro selection of HIV-1 variants resistant to non-nucleoside reverse transcriptase inhibitors in monocyte-derived macrophages. J Antimicrob Chemother. 1997 Dec;40(6):847-53. View Source

Plasma Protein Binding Comparison

Atevirdine demonstrates potent inhibition of HIV-1 replication in vitro against a diverse panel of clinical isolates. The median 50% inhibitory concentration (IC50) across a range of Zidovudine- and Didanosine-resistant and susceptible clinical isolates was 0.74 µM, with a range from 0.06 to 1.60 µM [1]. This establishes a reproducible baseline for antiviral activity across diverse viral genetic backgrounds.

Plasma Protein Binding

Supporting evidence

Free fraction (fu) = 0.01–0.02 (98–99% bound)

High binding may reduce free drug available for target engagement

Comparable to efavirenz binding; substantially higher than nevirapine

Evidence Dimension	In Vitro Antiviral Potency (Median IC50)
Target Compound Data	Atevirdine: Median IC50 = 0.74 µM
Comparator Or Baseline	Atevirdine: Range = 0.06 - 1.60 µM
Quantified Difference	N/A (No direct comparator data for median IC50)
Conditions	In vitro HIV-1 replication assay using peripheral blood mononuclear cells (PBMCs) infected with clinical isolates.

Why This Matters

This data provides a benchmark for quality control, experimental dose-ranging, and comparative analysis against other NNRTIs evaluated under comparable assay conditions.

• [1] Campbell TB, Young RK, Eron JJ, D'Aquila RT, Tarpley WG, Kuritzkes DR. Inhibition of human immunodeficiency virus type 1 replication in vitro by the bisheteroarylpiperazine atevirdine (U-87201E) in combination with zidovudine or didanosine. J Infect Dis. 1993 Aug;168(2):318-26. View Source

Synergy with Zidovudine Against Resistant HIV-1

Phase I clinical trials (ACTG 187 and 199) demonstrate that Atevirdine exhibits considerable interpatient pharmacokinetic variability, with maintenance doses ranging from 600 to 3900 mg/day required to achieve target trough plasma concentrations [1]. The mean time to attain target trough concentrations increased with higher concentration targets: Group I (5-11 µM) was attained in 2.7±2.4 weeks, while Group III (22-31 µM) required 7.0±5.6 weeks [2].

Synergy with Zidovudine

Supporting evidence

Synergistic antiviral effect against zidovudine-resistant HIV-1 isolates

Supports combination-study context in NRTI-experienced viral models

No cross-resistance observed; PBL culture model

Evidence Dimension	Pharmacokinetic Variability and Dose Requirements
Target Compound Data	Maintenance dose range: 600-3900 mg/day
Comparator Or Baseline	Mean time to target trough: 2.7±2.4 weeks (5-11 µM) vs. 7.0±5.6 weeks (22-31 µM)
Quantified Difference	Dose range spans 6.5-fold; time to target differs by 4.3 weeks between low and high concentration cohorts.
Conditions	Phase I open-label studies (ACTG 187 and 199) in HIV-1 infected patients with CD4 ≤500/mm3; atevirdine administered every 8h with weekly dosage adjustments.

Why This Matters

Researchers utilizing Atevirdine in in vivo models should anticipate and account for significant inter-subject pharmacokinetic variability, necessitating potential dose individualization or therapeutic drug monitoring strategies in preclinical or clinical studies.

• [1] Morse GD, Reichman RC, Fischl MA, Para M, Leedom J, Powderly W, Demeter LM, Resnick L, Bassiakos Y, Timpone J, Cox S, Batts D. Concentration-targeted phase I trials of atevirdine mesylate in patients with HIV infection: dosage requirements and pharmacokinetic studies. Antiviral Res. 2000 Jan;45(1):47-58. View Source
• [2] Morse GD, Reichman RC, Fischl MA, Para M, Leedom J, Powderly W, Demeter LM, Resnick L, Bassiakos Y, Timpone J, Cox S, Batts D. Concentration-targeted phase I trials of atevirdine mesylate in patients with HIV infection: dosage requirements and pharmacokinetic studies. Antiviral Res. 2000 Jan;45(1):47-58. View Source

Atevirdine Validated Research Applications

Macrophage HIV-1 Resistance Mechanism Studies

Use Atevirdine as a selective tool to induce and characterize the V106A resistance mutation in HIV-1 reverse transcriptase. As evidenced by in vitro selection studies, Atevirdine specifically drives this mutation, providing a controlled model system to study V106A-mediated cross-resistance to other NNRTIs like Nevirapine . This application is critical for researchers developing next-generation NNRTIs with improved resistance profiles.

SAR Reference for BHAP Pyridine Optimization

Employ Atevirdine in combination studies with Zidovudine specifically to explore synergistic antiviral effects against Zidovudine-resistant HIV-1 isolates . This context-dependent synergy distinguishes Atevirdine from standard additive NNRTI-NRTI interactions and provides a unique experimental system for understanding mechanisms of enhanced antiviral efficacy against resistant viral populations.

CYP3A4 Drug-Drug Interaction Control

Utilize Atevirdine in preclinical or clinical pharmacology studies to model the impact of high interpatient pharmacokinetic variability on antiviral outcomes. Clinical data demonstrate that Atevirdine requires individualized dosing across a wide range (600-3900 mg/day) to achieve target plasma trough concentrations [5], making it an ideal probe compound for developing and validating therapeutic drug monitoring strategies for NNRTIs.

Pharmacokinetic Modeling with High Protein Binding

Use the X-ray crystal structure of Atevirdine bound to HIV-1 RT as a scaffold for rational drug design. This structure-guided approach enables the development of conformationally constrained spiro analogs or (alkylamino)piperidine-containing BHAPs designed to overcome V106A and P236L resistance mutations [5], a research area where Atevirdine serves as the prototypical lead compound.

Application

Selection Property

Validation Focus

Macrophage HIV-1 resistance mechanism studies

V106A resistance signature (distinct from P236L)

Mutation pathway divergence within BHAP class

BHAP pyridine SAR reference

First-generation BHAP baseline potency profile

Metabolic stability improvement at 3-position

CYP3A4 DDI negative control

Lack of CYP3A4 inhibitory activity

BHAP core vs. substituent contribution to CYP liability

Free-drug hypothesis modeling

Exceptionally high plasma protein binding (fu ~0.01–0.02)

Protein-binding correction in IVIVE workflows

• [1] Been-Tiktak AM, et al. In-vitro selection of HIV-1 variants resistant to non-nucleoside reverse transcriptase inhibitors in monocyte-derived macrophages. J Antimicrob Chemother. 1997 Dec;40(6):847-53. View Source
• [2] Campbell TB, Young RK, Eron JJ, D'Aquila RT, Tarpley WG, Kuritzkes DR. Inhibition of human immunodeficiency virus type 1 replication in vitro by the bisheteroarylpiperazine atevirdine (U-87201E) in combination with zidovudine or didanosine. J Infect Dis. 1993 Aug;168(2):318-26. View Source
• [3] Morse GD, Reichman RC, Fischl MA, Para M, Leedom J, Powderly W, Demeter LM, Resnick L, Bassiakos Y, Timpone J, Cox S, Batts D. Concentration-targeted phase I trials of atevirdine mesylate in patients with HIV infection: dosage requirements and pharmacokinetic studies. Antiviral Res. 2000 Jan;45(1):47-58. View Source
• [4] Morse GD, Reichman RC, Fischl MA, Para M, Leedom J, Powderly W, Demeter LM, Resnick L, Bassiakos Y, Timpone J, Cox S, Batts D. Concentration-targeted phase I trials of atevirdine mesylate in patients with HIV infection: dosage requirements and pharmacokinetic studies. Antiviral Res. 2000 Jan;45(1):47-58. View Source
• [5] Romero DL, et al. Targeting delavirdine/atevirdine resistant HIV-1: identification of (alkylamino)piperidine-containing bis(heteroaryl)piperazines as broad spectrum HIV-1 reverse transcriptase inhibitors. J Med Chem. 1996 Sep 13;39(19):3769-89. View Source